nBu4NI-catalyzed intermolecular C–O cross-coupling reactions: synthesis of alkyloxyamines†

RSC Advances Pub Date: 2015-08-18 DOI: 10.1039/C5RA12691F

Abstract

A practical and simple nBu4NI-catalyzed C–O bond formation for the synthesis of alkyloxyamines was achieved under metal-free conditions. The reaction is applicable to the coupling of a range of benzylic and allylic hydrocarbons with N-hydroxyphthalimide and is tolerant of various functional groups. The reaction mechanism was primarily investigated and a radical process was proposed.

Graphical abstract: nBu4NI-catalyzed intermolecular C–O cross-coupling reactions: synthesis of alkyloxyamines
nBu4NI-catalyzed intermolecular C–O cross-coupling reactions: synthesis of alkyloxyamines†
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